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Compound Name: Heptyl crotonate

Cat. No.: B093458

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptyl crotonate (CAS No. 16930-99-7), also known as heptyl (E)-but-2-enoate or 2-butenoic
acid heptyl ester, is an organic compound belonging to the ester family. It is the ester formed
from the condensation of crotonic acid and heptanol. While direct and extensive research on
the specific biological activities of heptyl crotonate is limited, its structural components—a
short-chain fatty acid (SCFA) in crotonic acid and a seven-carbon alcohol chain—suggest
potential areas of investigation, particularly in fields related to gut microbiome signaling and
cellular metabolism. This guide provides an overview of available supplier information, a
detailed synthesis protocol, and a discussion of potential, hypothesized biological pathways for
researchers interested in exploring the properties and applications of this molecule.

Supplier Information for Research-Grade Heptyl
Crotonate

For researchers looking to procure heptyl crotonate for laboratory use, several chemical
suppliers offer this compound in various purities and quantities. The following table summarizes
the available information from a selection of suppliers. It is important to note that availability
and specifications can change, and direct inquiry with the suppliers is recommended for the
most current data.
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_ _ Available
Supplier CAS Number Purity . Notes
Quantities
Provides basic
. ) physical and
Alfa Chemistry 16930-99-7 > 96% Inquire )
chemical
properties.
Offers a range of
For research
BOC Sciences 16930-99-7 Inquire experimental/res  chemicals and
earch use only custom synthesis
services.[1]
Lists multiple
suppliers,
10g, 100g, and primarily from
LookChem 16930-99-7 > 99% _ _
larger China, with
varying minimum
order quantities.
Chemlyte For R&D and
_ 16930-99-7 = 99% 100g and larger ,
Solutions commercial use.
States the
Zibo Hangyu compound is an
) 16930-99-7 >99% 10g and larger )
Biotech important raw

material.

Physicochemical Properties

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://m.youtube.com/watch?v=h6pHdbr2abw
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value

Molecular Formula C11H2002

Molecular Weight 184.28 g/mol

Boiling Point 235.7 °C at 760 mmHg

Density 0.889 g/cm?

Flash Point 106.1 °C

Appearance Colorless to pale yellow liquid (estimated)
Solubility Soluble in alcohol; sparingly soluble in water

(est. 16.97 mg/L at 25°C).

Experimental Protocols
Synthesis of Heptyl Crotonate via Fischer Esterification

The most common and straightforward method for synthesizing heptyl crotonate in a
laboratory setting is through Fischer esterification. This acid-catalyzed reaction involves the
condensation of crotonic acid with heptanol.

Materials:

e Crotonic acid (CHsCH=CHCOOH)

e Heptanol (CH3(CH2)sOH)

e Concentrated Sulfuric Acid (H2SO4) - as a catalyst

e Anhydrous Sodium Bicarbonate (NaHCOs) or Sodium Carbonate (NazCOs) solution
e Anhydrous Magnesium Sulfate (MgSOa) or Sodium Sulfate (NazSOa)

e Benzene or Toluene (for azeotropic removal of water)

o Diethyl ether or other suitable extraction solvent
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Round-bottom flask

Dean-Stark apparatus or a similar water separator
Reflux condenser

Separatory funnel

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask, combine crotonic acid, a molar excess of heptanol
(e.g., 1.5to 2 equivalents), and a solvent such as benzene or toluene.

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the
mixture.

Reflux and Water Removal: Attach a Dean-Stark apparatus and a reflux condenser to the
flask. Heat the mixture to reflux. The water produced during the esterification will be
azeotropically removed with the solvent and collected in the Dean-Stark trap, driving the
equilibrium towards the product.

Reaction Monitoring: Continue the reflux until no more water is collected in the trap,
indicating the reaction is complete.

Workup - Neutralization: Allow the reaction mixture to cool to room temperature. Transfer the
mixture to a separatory funnel and wash it with a saturated solution of sodium bicarbonate or
sodium carbonate to neutralize the acidic catalyst and any unreacted crotonic acid. Be
cautious of CO2 evolution.

Workup - Extraction: Wash the organic layer with water and then with brine (saturated NaCl
solution) to remove any remaining water-soluble impurities.

Drying: Dry the organic layer over an anhydrous drying agent like magnesium sulfate or
sodium sulfate.

Solvent Removal: Filter off the drying agent and remove the solvent by rotary evaporation.
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o Purification: The crude heptyl crotonate can be purified by vacuum distillation to obtain the

final product with high purity.
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Fischer Esterification Workflow for Heptyl Crotonate Synthesis.

Potential Biological Sighaling Pathways

While no direct studies on heptyl crotonate's biological activity are readily available, we can
hypothesize its potential mechanisms of action based on the known roles of short-chain fatty
acids (SCFAs), of which crotonic acid is a member. SCFAs are well-documented as key
signaling molecules, particularly in the context of the gut microbiome.[2] They primarily exert
their effects through two main pathways: activation of G-protein coupled receptors (GPCRS)
and inhibition of histone deacetylases (HDACS).

It is plausible that heptyl crotonate, upon absorption, could be hydrolyzed by esterases to
release crotonic acid and heptanol, with the former then participating in these signaling
pathways.

G-Protein Coupled Receptor (GPCR) Activation

SCFAs are known to activate several GPCRs, including FFAR2 (GPR43) and FFAR3 (GPRA41).
This activation can trigger a cascade of intracellular events, influencing immune responses,
hormone secretion, and gut homeostasis.

Histone Deacetylase (HDAC) Inhibition

SCFAs, particularly butyrate, are potent inhibitors of HDACSs. By inhibiting these enzymes,
SCFAs can alter chromatin structure and gene expression, leading to various cellular effects,
including anti-inflammatory responses and regulation of cell proliferation.
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Hypothesized Signaling Pathways for Heptyl Crotonate Metabolites.

Conclusion and Future Research Directions
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Heptyl crotonate is a readily synthesizable ester with potential for exploration in various
research domains, particularly those related to the biological activities of short-chain fatty acids.
The lack of specific research on this compound presents an opportunity for novel
investigations. Future studies could focus on:

o Hydrolytic Stability: Determining the rate of hydrolysis of heptyl crotonate in various
biological matrices to understand the release kinetics of crotonic acid and heptanol.

 In Vitro Signaling Assays: Testing the activity of heptyl crotonate and its hydrolysis products
on GPCRs like FFAR2/3 and their efficacy as HDAC inhibitors.

o Cell Culture Studies: Investigating the effects of heptyl crotonate on cell lines relevant to
gut health, immunology, and metabolic diseases.

o Pharmacokinetic Studies: Evaluating the absorption, distribution, metabolism, and excretion
(ADME) profile of heptyl crotonate in animal models.

By leveraging the established knowledge of SCFA biology, researchers can begin to unravel
the potential therapeutic or research applications of heptyl crotonate and similar ester
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. m.youtube.com [m.youtube.com]
e 2. m.youtube.com [m.youtube.com]

 To cite this document: BenchChem. [Heptyl Crotonate: A Technical Guide for Research
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093458#heptyl-crotonate-suppliers-for-research-
chemicals]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b093458?utm_src=pdf-body
https://www.benchchem.com/product/b093458?utm_src=pdf-body
https://www.benchchem.com/product/b093458?utm_src=pdf-body
https://www.benchchem.com/product/b093458?utm_src=pdf-body
https://www.benchchem.com/product/b093458?utm_src=pdf-body
https://www.benchchem.com/product/b093458?utm_src=pdf-body
https://www.benchchem.com/product/b093458?utm_src=pdf-custom-synthesis
https://m.youtube.com/watch?v=h6pHdbr2abw
https://m.youtube.com/watch?v=RrVGokouNNM
https://www.benchchem.com/product/b093458#heptyl-crotonate-suppliers-for-research-chemicals
https://www.benchchem.com/product/b093458#heptyl-crotonate-suppliers-for-research-chemicals
https://www.benchchem.com/product/b093458#heptyl-crotonate-suppliers-for-research-chemicals
https://www.benchchem.com/product/b093458#heptyl-crotonate-suppliers-for-research-chemicals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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